![molecular formula C8H9N3 B1320690 1-methyl-1H-indazol-7-amine CAS No. 41926-06-1](/img/structure/B1320690.png)
1-methyl-1H-indazol-7-amine
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Overview
Description
1-methyl-1H-indazol-7-amine is a compound with the molecular formula C8H9N3 . It is also known as N-methyl-1H-indazol-7-amine .
Synthesis Analysis
The synthesis of indazole derivatives, including 1-methyl-1H-indazol-7-amine, involves various strategies such as transition metal-catalyzed reactions and reductive cyclization reactions . The synthesis of 2H-indazoles can be achieved via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 1-methyl-1H-indazol-7-amine consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The InChI code for this compound is 1S/C8H9N3/c1-9-7-4-2-3-6-5-10-11-8(6)7/h2-5,9H,1H3, (H,10,11) .Chemical Reactions Analysis
Indazole derivatives, including 1-methyl-1H-indazol-7-amine, show a broad range of chemical and biological properties . They are known to participate in various chemical reactions, including 1,3-dipolar cycloaddition reactions .Scientific Research Applications
Anticancer Research
Indazole derivatives, including compounds similar to 1-methyl-1H-indazol-7-amine, have been studied for their potential anticancer properties. They have been evaluated for in vitro antiproliferative activities against various cancer cell lines, showing promise as therapeutic agents .
Antimicrobial Activity
Compounds with an indazole moiety have been synthesized and tested for antimicrobial activity, including anti-tubercular effects against Mycobacterium tuberculosis .
Enzyme Inhibition
Indazole derivatives have been found to be potent inhibitors of certain enzymes, which is crucial in the development of new drugs. For instance, some derivatives have shown significant inhibition of the FGFR1 enzyme .
Mechanism of Action
Target of Action
Indazole derivatives have been found to inhibit, regulate, and modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .
Mode of Action
It’s known that indazole derivatives can inhibit the activity of certain kinases . This inhibition can lead to changes in cell cycle progression and cell volume regulation .
Biochemical Pathways
The inhibition of kinases like chk1, chk2, and h-sgk can impact various cellular processes, including cell cycle progression and cell volume regulation . These processes are part of larger biochemical pathways that maintain cellular homeostasis.
Result of Action
Indazole derivatives have been found to exhibit anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-hiv activities . These effects result from the compound’s interaction with its targets and the subsequent changes in cellular processes .
Safety and Hazards
Future Directions
Indazole-containing derivatives, including 1-methyl-1H-indazol-7-amine, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . They represent one of the most important heterocycles in drug molecules . Future research may focus on exploring the medicinal properties of indazole derivatives for the treatment of various pathological conditions .
properties
IUPAC Name |
1-methylindazol-7-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-11-8-6(5-10-11)3-2-4-7(8)9/h2-5H,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQDTYKVWIDGNT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2N)C=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60594975 |
Source
|
Record name | 1-Methyl-1H-indazol-7-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60594975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41926-06-1 |
Source
|
Record name | 1-Methyl-1H-indazol-7-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60594975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-1H-indazol-7-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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